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Compound of Interest

Compound Name: 2-Ethyl-5-nitropyridine

Cat. No.: B1587371

2-Ethyl-5-nitropyridine is a substituted pyridine derivative that serves as a crucial building
block in organic synthesis, particularly within the pharmaceutical and agrochemical industries.
Its chemical structure, featuring an ethyl group and a nitro group on the pyridine ring, offers
versatile reactivity for constructing more complex molecules. For researchers and drug
development professionals, sourcing high-purity 2-Ethyl-5-nitropyridine is a critical first step in
the synthesis of novel compounds, including active pharmaceutical ingredients (APIs).[1][2]
The reliability of the chemical supplier directly impacts the reproducibility of experimental
results and the overall success of a research program. This guide provides an in-depth analysis
of commercial suppliers of 2-Ethyl-5-nitropyridine, with a focus on quality assessment,
documentation, and safe handling for research purposes.

Section 1: Identifying Reputable Commercial
Suppliers

The landscape of chemical suppliers is vast, ranging from large multinational corporations to
smaller, specialized companies. For research applications, it is essential to partner with
suppliers who can provide high-quality reagents, comprehensive documentation, and technical
support.[3][4] Below is a comparative overview of some commercial suppliers of 2-Ethyl-5-
nitropyridine.

Table 1: Comparison of Commercial Suppliers of 2-Ethyl-5-nitropyridine
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Supplier

Noteworthy Offerings

Target Audience

Sigma-Aldrich (part of
MilliporeSigma)

Extensive catalog of
chemicals, strong reputation
for quality assurance, detailed
online documentation including
Safety Data Sheets (SDS).[4]

Academia, pharmaceutical

research, materials science.[4]

Thermo Fisher Scientific

Comprehensive range of
laboratory chemicals and
equipment, commitment to
innovation and research

support.[4]

Researchers and laboratories

worldwide.[4]

Specializes in laboratory

reagents, offers detailed safety

TCI Chemicals ) ) ) Research and development.
information on their products.
[5]
Provides a large catalog of
building blocks and Chemical and pharmaceutical
BLDpharm

intermediates, with a focus on

novel chemicals.[6]

research.

Cayman Chemical

Manufactures high-quality
biochemicals and offers
contract services for custom
chemical synthesis and

analysis.[7]

Drug discovery and biomedical

research.[7]

ChemicalBook

An online platform that
aggregates information and
suppliers for a vast number of
chemical compounds,
including 2-Ethyl-5-
nitropyridine.[8]

Broad scientific community.
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Section 2: Quality Control and Documentation for
Researchers

Ensuring the quality of starting materials is paramount in scientific research. Reputable
suppliers will provide comprehensive documentation to verify the identity and purity of their
products. The two most critical documents for a researcher are the Certificate of Analysis (CoA)
and the Safety Data Sheet (SDS).

The Certificate of Analysis (CoA): A Guarantee of Quality

A Certificate of Analysis is a document issued by a supplier's quality assurance department that
confirms a product meets its predetermined specifications. It is a crucial tool for researchers to
assess the purity and quality of a chemical batch.

Key Information on a CoA

e > Product Information
(IEntiies (Name, CAS No., Lot No.)

Physical Properties
(Appearance, Melting Point)

Certificate of Analysis L

Verifies Analytical Tests and Results
(Purity by GC/HPLC, NMR, IR)

Documents

P Date of Analysis and Expiry

Click to download full resolution via product page

Caption: Key components of a Certificate of Analysis (CoA).
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Analytical Methods for Purity Assessment

The purity data presented on a CoA is generated using various analytical techniques.

Understanding the principles behind these methods allows researchers to critically evaluate the

quality of the 2-Ethyl-5-nitropyridine they receive.

o Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful technique for

separating and identifying volatile and semi-volatile compounds like 2-Ethyl-5-nitropyridine.
[9] The gas chromatograph separates the components of a mixture, and the mass
spectrometer provides detailed structural information, allowing for confident identification and
guantification of impurities.[10][11]

High-Performance Liquid Chromatography (HPLC): HPLC is another versatile separation
technique that is well-suited for the analysis of pyridine derivatives.[9] It is particularly useful
for less volatile compounds or for analyzing complex mixtures.[9]

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR spectroscopy provide
detailed information about the molecular structure of a compound, confirming its identity.[12]

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present
in a molecule, serving as a fingerprint for the compound.[12]

The Safety Data Sheet (SDS): A Guide to Safe Handling

The Safety Data Sheet (SDS), formerly known as the Material Safety Data Sheet (MSDS),
provides comprehensive information about the potential hazards of a chemical and how to work

with it safely.[5][13][14] Key sections of an SDS for 2-Ethyl-5-nitropyridine include:

Hazards ldentification: Details on potential health effects and physical hazards.[5][8][13]
First-Aid Measures: Instructions for emergency response in case of exposure.[14]

Handling and Storage: Recommendations for safe handling practices and appropriate
storage conditions.[5][13][15]

Personal Protective Equipment (PPE): Specifies the necessary protective gear, such as
gloves, safety glasses, and lab coats.[15]
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Section 3: Practical Guidance for Researchers
Workflow for Supplier Selection and Quality Verification

The process of selecting a supplier and verifying the quality of a chemical is a critical workflow

in any research setting.
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l
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l

Evaluate Supplier Documentation
(CoA, SDS)

Select Supplier and
Place Order

Receive Chemical and
Verify Paperwork

:

Perform In-House QC
(Optional but Recommended)

l

Store Chemical According
to SDS Guidelines

Proceed with Research

Click to download full resolution via product page

Caption: A typical workflow for selecting a chemical supplier and verifying quality.
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Experimental Protocol: Preparation of a Stock Solution

Accurate preparation of stock solutions is fundamental for reproducible experiments. The

following is a general protocol for preparing a stock solution of 2-Ethyl-5-nitropyridine.

Materials:

2-Ethyl-5-nitropyridine (solid or liquid)

Analytical balance

Volumetric flask (appropriate size)

Spatula or pipette

Appropriate solvent (e.g., DMSO, DMF, Ethanol - consult solubility data)

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves

Procedure:

Don PPE: Before handling the chemical, ensure you are wearing the appropriate personal
protective equipment as specified in the SDS.

Tare the Balance: Place a clean, dry weigh boat or vial on the analytical balance and tare it
to zero.

Weigh the Compound: Carefully weigh the desired amount of 2-Ethyl-5-nitropyridine.
Record the exact mass.

Transfer to Volumetric Flask: Quantitatively transfer the weighed compound into the
volumetric flask.

Dissolve the Compound: Add a portion of the chosen solvent to the volumetric flask and swirl
gently to dissolve the compound completely.
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» Bring to Volume: Once the solid is fully dissolved, carefully add more solvent until the bottom
of the meniscus reaches the calibration mark on the neck of the volumetric flask.

e Mix Thoroughly: Cap the flask and invert it several times to ensure the solution is
homogeneous.

o Label and Store: Label the flask with the name of the compound, the concentration of the
solution, the solvent used, the date of preparation, and your initials. Store the solution
according to the recommendations in the SDS.

Section 4: Synthesis of 2-Ethyl-5-nitropyridine

Understanding the synthetic routes to 2-Ethyl-5-nitropyridine can provide researchers with
insights into potential impurities that may be present in the commercial product. Nitropyridines
are generally synthesized through the nitration of pyridine or its derivatives.[2] The synthesis of
2-substituted-5-nitropyridines can be achieved from 3-nitropyridine.[2] Another approach
involves the synthesis from diethyl (5-nitropyridin-2-yl)malonate.[16]

Conclusion

The selection of a commercial supplier for 2-Ethyl-5-nitropyridine is a critical decision for any
research professional. By prioritizing suppliers with a strong reputation for quality, providing
comprehensive documentation, and adhering to strict safety and handling protocols,
researchers can ensure the integrity and reproducibility of their work. A thorough evaluation of
the Certificate of Analysis and the Safety Data Sheet, coupled with a systematic approach to
supplier selection, forms the foundation of successful and safe research in drug development
and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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